Cas no 2228592-86-5 (1-(2,4-dimethoxypyridin-3-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(2,4-dimethoxypyridin-3-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228592-86-5
• MF: C₉H₁₁F₂NO₃
• MW: 219.185349702835
• CID: 6015712
• PubChem ID: 165661457
• Update Time: 2025-10-19

1-(2,4-dimethoxypyridin-3-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxypyridin-3-yl)-2,2-difluoroethan-1-ol
• EN300-1961771
• 2228592-86-5

• Inchi： 1S/C9H11F2NO3/c1-14-5-3-4-12-9(15-2)6(5)7(13)8(10)11/h3-4,7-8,13H,1-2H3
• InChI Key： RVSSKIBFNYXRGP-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=NC=CC=1OC)OC)O)F

Computed Properties

• Exact Mass: 219.07069954g/mol
• Monoisotopic Mass: 219.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.6Ų

Additional information on 1-(2,4-dimethoxypyridin-3-yl)-2,2-difluoroethan-1-ol

Comprehensive Overview of 1-(2,4-dimethoxypyridin-3-yl)-2,2-difluoroethan-1-ol (CAS No. 2228592-86-5)

The compound 1-(2,4-dimethoxypyridin-3-yl)-2,2-difluoroethan-1-ol (CAS No. 2228592-86-5) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoroethanol moiety attached to a dimethoxypyridine ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 1-(2,4-dimethoxypyridin-3-yl)-2,2-difluoroethan-1-ol aligns with this trend, as the difluoroethyl group can improve the pharmacokinetic properties of drug candidates. This compound is also being explored for its potential in crop protection, where fluorinated agrochemicals are gaining traction due to their efficacy and environmental safety.

The synthesis of 1-(2,4-dimethoxypyridin-3-yl)-2,2-difluoroethan-1-ol typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Advanced techniques such as flow chemistry and catalytic fluorination are being investigated to optimize its production. These methods not only enhance yield but also align with the growing emphasis on green chemistry and sustainable manufacturing practices.

From an analytical perspective, 1-(2,4-dimethoxypyridin-3-yl)-2,2-difluoroethan-1-ol can be characterized using NMR spectroscopy, mass spectrometry, and HPLC. Its purity and stability are critical for applications in high-throughput screening and medicinal chemistry. Researchers often search for reliable suppliers of this compound, emphasizing the need for stringent quality control and certificates of analysis (CoA).

The versatility of 1-(2,4-dimethoxypyridin-3-yl)-2,2-difluoroethan-1-ol extends to its use in peptide modification and bioconjugation. Its reactive hydroxyl group allows for further functionalization, making it a valuable tool in chemical biology. Additionally, the compound's potential in PET imaging (positron emission tomography) is under investigation, as fluorinated tracers are essential for diagnostic applications.

As the scientific community continues to explore fluorine-containing compounds, 1-(2,4-dimethoxypyridin-3-yl)-2,2-difluoroethan-1-ol stands out as a promising candidate. Its applications span from drug development to material science, reflecting the interdisciplinary nature of modern chemistry. Future research may uncover novel uses for this compound, further solidifying its importance in industrial and academic settings.